N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine

• IUPAC Name: N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine
• InChI: InChI=1S/C12H15F3N2O/c13-12(14,15)18-11-3-1-9(2-4-11)17-10-5-7-16-8-6-10/h1-4,10,16-17H,5-8H2
• InChI Key: RSADOPHGOBYIGR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C12H15F3N2O
• Molecular Weight: 260.26 g/mol
• CAS No.: 681482-48-4

Description

N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine is a useful research compound. Its molecular formula is C12H15F3N2O and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties

N-[4-(trifluoromethoxy)phenyl]piperidin-4-amine has been explored for its photophysical properties. Studies have analyzed the fluorescence quantum yield and lifetime of compounds with tertiary amine groups like piperidino in various solvents. These studies are crucial for understanding the behavior of fluorophores in different environments, and the tertiary amines can significantly influence the photophysical outcomes (Qin et al., 2005).

Biological Activities

The compound and its derivatives have been studied for a range of biological activities, including herbicidal, fungicidal, anticancer, and anesthetic effects. Research has delved into the synthesis and characterization of these derivatives, highlighting the importance of piperidin in medicinal chemistry (Mubarak, 2017).

Synthetic Approaches

Significant research has focused on developing synthetic approaches for derivatives of this compound. These approaches aim to create building blocks for medicinal chemistry, demonstrating the compound's role in synthesizing structurally complex and biologically significant molecules (Logvinenko et al., 2021).

Polymerization Reactions

This compound and its derivatives have been involved in polymerization reactions. These studies are aimed at understanding the reactivity of amines in Michael addition polymerizations, which is crucial for the synthesis of novel materials with potential applications in various industries (Wang et al., 2005).

Crystal Structure Analysis

The compound has been the subject of crystal structure analysis to understand its geometrical configuration and interactions at the molecular level. This research provides insights into the molecular structure, which is essential for the design of new compounds with desired physical and chemical properties (Ramalingan et al., 2012).

Synthesis routes and methods

Procedure details

A mixture of (1-benzylpiperidin-4-yl)-(4-trifluoromethoxyphenyl)amine (3.0 g, 8.3 mmol) prepared in Reference Example 129 and a catalytic amount of 10% palladium/carbon in ethanol (30 ml) was refluxed under an atmospheric pressure of hydrogen for 20 hours. The reaction mixture was filtered through Celite, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (methylene chloride/methanol=10/1) to afford piperidin-4-yl-(4-trifluoromethoxyphenyl)amine (2.02 g, yield 94%) as a colorless crystalline powder.